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Botanical Source and Identity of Rosavin

Rosavin is a characteristic phenylpropanoid glycoside and the major active and characteristic component
of Rhodiola rosea L. (RRL), also known as Golden Root or Arctic Root [1]. It was first isolated from the

roots of RRL by Russian researchers, who named it "Resavin" due to its rose-like aroma [1].

¢ Chemical Structure: Rosavin's systematic name is Cinnamyl-(6'-O-a-L-arabinopyranosyl-)-O-3-
glucopyranoside (molecular formula: C20H28010) [2] [3]. Its structure consists of a cinnamyl alcohol
aglycone attached to a disaccharide moiety of glucose and arabinose [1].

¢ A Chemotaxonomic Marker: While other Rhodiola species contain salidroside, the presence of
rosavin is considered a distinctive chemotaxonomic marker for authentic Rhodiola rosea L.,
making it critical for quality control and authenticity verification [4].

Production Methods: From Extraction to Synthesis

Obtaining rosavin has evolved from traditional plant extraction to advanced synthetic biology approaches to

overcome challenges of low natural yield and high cost.

Table: Comparison of Rosavin Production Methods
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Method Key Features Advantages Disadvantages T)_/plcal
Yield/Reference

Plant Uses solvents Yields natural Low content in plant; 0.08%-0.6% in
Extraction like ethanol or product complex purification; plant; 68.76%

methanol from complex. threatens wild purity after

RRL roots. populations. purification [1].
Chemical Multi-step Independent of Requires Overall yield of
Synthesis organic plant source. protection/deprotection of  15.92% (2021

synthesis from functional groups; low route) [1].

sugar and yield.

cinnamy! alcohol

derivatives.
Biosynthesis Microbial cell Sustainable; Requires sophisticated 7,539.1 + 228.7
in Engineered  factory using high yield; metabolic engineering. mgl/L (fed-batch
*E. coli* engineered scalable for fermentation) [2].

metabolic industry.

pathways from

D-glucose and L-

arabinose.

Detailed Protocol: Analysis via HPLC-DAD

For quality control, here is a detailed methodology for analyzing resavin content in raw materials or

products, based on a published study [5].

¢ 1. Sample Preparation: Extract the powdered herbal material or product (e.g., capsules) with 70%

methanol using maceration. Filter the resulting extract before analysis.
e 2. Instrumentation and Conditions:
o Technique: High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-

DAD).

o Column: A reverse-phase C18 column is standard.
o Mobile Phase: Use a gradient elution with a mixture of solvents, such as water with a small

amount of acid (e.g., 0.1% formic acid) and acetonitrile.

o Flow Rate: 1.0 mL/min.

o Detection Wavelength: 205 nm and 254 nm.
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o Injection Volume: Typically 10-20 pL.

¢ 3. Quantification:

o Prepare a calibration curve using a certified rosavin standard across a range of concentrations
(e.g., 5-500 pg/mL).

o The content in the sample is calculated by comparing the peak area of the sample to the
calibration curve. The retention time of the standard is used to identify rosavin in the sample.

Pharmacological Activities and Mechanisms

Rosavin exhibits a wide range of biological activities, making it a promising candidate for drug

development. Key recent findings include:

The

Neuroprotective Effects: Rosavin showed significant neuroprotective effects in a rat model of
ischemic stroke. It reduced cerebral infarct volume and improved neurological deficits. The
mechanism is linked to the upregulation of HIF-1a (Hypoxia-Inducible Factor 1-alpha), a key protein
in cellular response to low oxygen, and its downstream target VEGF (Vascular Endothelial Growth
Factor), which promotes angiogenesis and neuronal survival [3].

Anti-neuroinflammatory Effects: In studies on microglial cells (the immune cells of the brain),
rosavin attenuated injury and inflammation induced by [3-amyloid oligomers (implicated in
Alzheimer's disease). Its protective mechanism is associated with the inhibition of the NF-kB (Nuclear
Factor kappa-B) signaling pathway, a primary regulator of inflammation [6].

Anti-diabetic Effects: In a Type 2 Diabetes Mellitus (T2DM) rat model, rosavin treatment improved
insulin resistance and alleviated damage to the liver and kidneys. The therapeutic effect was linked to
the modulation of the cGAS-STING pathway and the enhancement of autophagy signaling, thereby
reducing inflammation [7].

Osteogenic Effects: In a pioneering study on human osteoblasts (HOBs), rosavin at a concentration
of 100 puM significantly increased the expression of Bone Morphogenetic Protein-2 (BMP-2), a key
regulator of bone formation, over 21 days. This suggests its potential in supporting bone health and
treating conditions like osteoporosis [8].

following diagram illustrates the key signaling pathways through which resavin exerts its

pharmacological effects.
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Quality Control and Market Adulteration

Ensuring the quality of RRL products is a significant challenge. Rosavin is frequently absent or present

only in trace amounts in commercial products [5] [4].

e Detection Methods: A multi-technique approach is recommended for reliable quality control:
o Thin-Layer Chromatography (TLC): A fast and straightforward tool for initial screening and
visual comparison of samples [5].
o High-Performance Liquid Chromatography (HPLC-DAD): Provides quantitative data on the
content of rosavin, salidroside, and other markers [1] [5].

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Offers definitive structural identification
and confirmation of authenticity [5].

¢ Regulatory Standards: The European Pharmacopoeia assesses the quality of RRL based on the
content of salidroside and rosavins, with a ratio not lower than 1:3. The United States Pharmacopeia
requires not less than 0.3% of phenylpropanoid glycosides (calculated as rosavin) [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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